Cas no 2229170-58-3 (3-(5-bromo-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(5-bromo-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229170-58-3
• MF: C₁₃H₁₅BrN₂
• MW: 279.175602197647
• CID: 6475822
• PubChem ID: 165798455
• Update Time: 2025-10-29

3-(5-bromo-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine
• EN300-1918654
• 2229170-58-3

• Inchi： 1S/C13H15BrN2/c1-13(2)11(12(13)15)10-6-7-5-8(14)3-4-9(7)16-10/h3-6,11-12,16H,15H2,1-2H3
• InChI Key： ULFZCCZVSKCMLW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C1C(C1(C)C)N)N2

Computed Properties

• Exact Mass: 278.04186g/mol
• Monoisotopic Mass: 278.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.8Ų

Additional information on 3-(5-bromo-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine

Introduction to 3-(5-bromo-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229170-58-3)

3-(5-bromo-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine, identified by its CAS number 2229170-58-3, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic derivatives characterized by the presence of an indole moiety, which is well-documented for its broad spectrum of biological activities. The structural features of this compound, particularly the 5-bromo substitution on the indole ring and the 2,2-dimethylcyclopropane side chain, contribute to its unique chemical properties and potential pharmacological applications.

The indole scaffold is a cornerstone in drug discovery, with numerous clinically approved drugs featuring this core structure. Notably, molecules such as tamoxifen and risperidone leverage the versatility of the indole framework to modulate biological pathways. In the case of 3-(5-bromo-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine, the 5-bromo group introduces a point of electrophilic reactivity, making it a valuable intermediate for further functionalization. This characteristic is particularly useful in synthetic chemistry, where it can be readily transformed into more complex derivatives through cross-coupling reactions or other nucleophilic additions.

The 2,2-dimethylcyclopropane substituent adds an additional layer of complexity to the molecule. Cyclopropane rings are known for their strained three-membered structure, which can influence both the electronic properties and steric environment of the molecule. This structural motif has been explored in various drug candidates due to its ability to enhance binding affinity and metabolic stability. The combination of these features in 3-(5-bromo-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine suggests potential applications in the development of novel therapeutics targeting a wide range of diseases.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has spurred interest in optimizing indole-based compounds for improved pharmacokinetic profiles. Studies have shown that modifications at the 5-position of the indole ring can significantly alter binding affinity to biological targets. The presence of the 5-bromo group in this compound not only facilitates further derivatization but also may enhance interactions with specific receptors or enzymes. This has led to increased exploration of related derivatives as potential candidates for treating neurological disorders, cancer, and inflammatory conditions.

In the realm of medicinal chemistry, the synthesis and characterization of novel heterocyclic compounds remain a priority. 3-(5-bromo-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine exemplifies how structural diversity can lead to innovative drug development strategies. The compound’s unique combination of an indole core with a brominated substituent and a dimethylcyclopropane side chain positions it as a promising scaffold for further investigation. Researchers are particularly interested in exploring its potential as an intermediate for more complex molecules that could modulate key biological pathways.

The pharmaceutical industry has increasingly recognized the importance of structural diversity in drug discovery programs. Compounds like 3-(5-bromo-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine offer a rich foundation for generating libraries of analogs with tailored properties. High-throughput screening (HTS) and structure-based drug design (SBDD) methodologies have been instrumental in identifying hits from such libraries. The bromine atom’s reactivity allows for facile introduction of additional functional groups, enabling rapid diversification and optimization efforts.

Biological activity assays have begun to reveal promising preliminary data for derivatives of this class. While comprehensive pharmacological studies are still underway, early results suggest that modifications at the 5-position and incorporation of cyclopropane motifs can influence receptor binding and downstream signaling pathways. These findings align with broader trends in drug discovery where targeting protein-protein interactions (PPIs) is gaining traction due to their critical role in many disease processes.

The synthesis of 3-(5-bromo-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine involves multi-step organic transformations that highlight modern synthetic techniques such as palladium-catalyzed cross-coupling reactions. These methods have revolutionized medicinal chemistry by allowing efficient construction of complex molecular frameworks from simpler precursors. The ability to introduce functional groups with high precision is crucial for generating compounds with desired biological properties.

The role of computational modeling in guiding synthetic efforts cannot be overstated. Molecular docking studies have been used to predict how different analogs might interact with target proteins based on their three-dimensional structures. Such predictions can guide experimental design by highlighting which regions of the molecule are most likely to be important for biological activity. For instance, understanding how variations around the indole ring affect binding affinity can inform decisions about which derivatives warrant further exploration.

Ethical considerations also play a significant role in contemporary drug discovery research. Ensuring that compounds like 3-(5-bromo-1H-indol-2-yli)-l]-dimethylcyclopropane-l-amine are developed responsibly requires adherence to stringent regulatory guidelines and environmental stewardship practices throughout their lifecycle—from synthesis to disposal. Collaborative efforts between academia and industry are essential for advancing research while maintaining ethical standards.

The future direction for this compound lies in expanding its chemical space through innovative synthetic strategies and exploring its potential therapeutic applications through rigorous preclinical studies. As our understanding grows regarding how structural features influence biological outcomes we anticipate seeing more targeted approaches emerge from programs like these focused on leveraging natural product-inspired scaffolds or computationally designed molecules.